Gold telluride

• InChI: InChI=1S/2Au.3Te
• InChI Key: MOAOBEKGMNGXJG-UHFFFAOYSA-N
• Canonical SMILES: [Te].[Te].[Te].[Au].[Au]
• Molecular Formula: Au2Te3
• DSSTOX Substance ID: DTXSID70648872
• Molecular Weight: 776.7 g/mol
• CAS No.: 12006-67-6, 37043-71-3

Description

Gold telluride, also known as calaverite, is a rare telluride mineral with the chemical formula AuTe₂. It was first discovered in Calaveras County, California, in 1861 and named after the county in 1868. This compound is a significant source of gold and has a metallic luster, with colors ranging from silvery white to brassy yellow . This compound is closely related to other gold-silver telluride minerals such as sylvanite and krennerite .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gold telluride can be synthesized through various methods, including chemical vapor deposition and tellurization. In chemical vapor deposition, gold and tellurium precursors are vaporized and then deposited onto a substrate to form ultrathin films of this compound . Another method involves the direct reaction of gold and tellurium at high temperatures to form the compound.

Industrial Production Methods: In industrial settings, this compound ores are processed using flotation, leaching, and oxidation techniques. Flotation is often used to concentrate the telluride ores, followed by leaching with cyanide or other reagents to extract gold. Oxidation methods, such as roasting or bio-oxidation, are employed to break down the telluride matrix and liberate gold for further processing .

Chemical Reactions Analysis

Types of Reactions: Gold telluride undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using sulfuric acid, resulting in the formation of a spongy mass of gold and a red solution of tellurium.

Reduction: Reduction of this compound can be achieved using reducing agents such as sodium sulfide and sodium hydroxide, which selectively leach tellurium from the compound.

Substitution: Substitution reactions involve the replacement of tellurium with other elements or compounds, often under hydrothermal conditions.

Major Products: The major products formed from these reactions include elemental gold, tellurium dioxide, and various gold alloys depending on the specific reaction conditions .

Scientific Research Applications

Gold telluride has numerous applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry.

Chemistry: In chemistry, this compound is studied for its unique structural and electronic properties. It is used in the synthesis of ultrathin films and nanomaterials for various applications .

Biology and Medicine:

Industry: In industry, this compound is used in the production of thermoelectric materials, which convert heat into electricity. These materials are valuable for energy harvesting and waste heat recovery .

Mechanism of Action

The mechanism of action of gold telluride involves its interaction with molecular targets and pathways within cells. In biological systems, this compound can induce oxidative stress and disrupt cellular functions, leading to cell death. The compound’s ability to generate reactive oxygen species and interfere with cellular signaling pathways makes it a promising candidate for therapeutic applications .

Comparison with Similar Compounds

Sylvanite (AgAuTe₄): Contains a higher proportion of silver compared to gold telluride and has different crystallographic properties.

Krennerite (AuTe₂): Similar in composition to this compound but with a distinct crystal structure.

Uniqueness: this compound is unique due to its specific crystal structure and the presence of gold in a telluride matrix. Its distinct properties make it valuable for various scientific and industrial applications .